![molecular formula C10H13BrO2 B6309569 (3-Bromo-5-isopropoxyphenyl)methanol CAS No. 1933562-20-9](/img/structure/B6309569.png)
(3-Bromo-5-isopropoxyphenyl)methanol
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Overview
Description
“(3-Bromo-5-isopropoxyphenyl)methanol” is a chemical compound with the CAS Number: 1933562-20-9 . It has a molecular weight of 245.12 and its IUPAC name is (3-bromo-5-isopropoxyphenyl)methanol . The compound is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for “(3-Bromo-5-isopropoxyphenyl)methanol” is 1S/C10H13BrO2/c1-7(2)13-10-4-8(6-12)3-9(11)5-10/h3-5,7,12H,6H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“(3-Bromo-5-isopropoxyphenyl)methanol” is a solid at room temperature . The compound should be stored at temperatures between 2-8°C .Scientific Research Applications
Antibacterial Properties : Bromophenols, including compounds structurally related to (3-Bromo-5-isopropoxyphenyl)methanol, have been identified in marine algae and shown to possess significant antibacterial activities against various bacterial strains (Xu et al., 2003).
Synthetic Applications : It's used in the total synthesis of biologically active, naturally occurring compounds. This application is crucial for the development of pharmaceuticals and complex organic molecules (Akbaba et al., 2010).
Crystal Structure Analysis : The compound has been used in studies involving crystal structure determination, which is essential in the field of materials science and chemistry (Kuang Xin-mou, 2009).
Natural Antioxidants : Bromophenols, similar to (3-Bromo-5-isopropoxyphenyl)methanol, derived from marine algae, have been studied for their potent antioxidant activities. These compounds can be used in food preservation and pharmaceuticals to combat oxidative stress (Li et al., 2011).
Carbonic Anhydrase Inhibitory Properties : Some derivatives of bromophenols, including those structurally related to (3-Bromo-5-isopropoxyphenyl)methanol, have been synthesized and tested for their inhibitory effect on human carbonic anhydrase, which is significant in the development of treatments for various medical conditions (Balaydın et al., 2012).
Photolysis Studies : This compound has been used in studies involving photolysis, specifically in understanding the behavior of alkyl radicals, which is relevant in the field of photochemistry (Bales et al., 2001).
Safety and Hazards
properties
IUPAC Name |
(3-bromo-5-propan-2-yloxyphenyl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrO2/c1-7(2)13-10-4-8(6-12)3-9(11)5-10/h3-5,7,12H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQLBHCZJJWZPRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC(=CC(=C1)CO)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-Bromo-5-isopropoxyphenyl)methanol |
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